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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 3,3-Dimethylpentane

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,3-dimethylpentane, tailored for researchers, scientists, and professionals in

drug development. This document summarizes key quantitative data, details experimental

protocols for property determination, and includes visualizations to illustrate important

concepts.

Introduction
3,3-Dimethylpentane is a branched-chain alkane and an isomer of heptane.[1] Its unique

structure, featuring a quaternary carbon, influences its physical properties and reactivity. It is a

colorless, mobile liquid with an odor similar to gasoline.[2][3] This compound serves as a

component in gasoline and is utilized in organic synthesis and as a pharmaceutical

intermediate.[2][3] Notably, it has been used in the development and evaluation of the

epiocular-eye irritation test, an alternative to animal testing.[4]

Chemical Properties
3,3-Dimethylpentane has the chemical formula C₇H₁₆.[1] As a saturated hydrocarbon, it is

relatively unreactive under normal conditions.[4] However, it can undergo isomerization,

converting to other heptane isomers, through mechanisms like a methyl shift on oxygen-

exposed tungsten carbides.[2] Complete combustion of 3,3-dimethylpentane in the presence
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of oxygen yields carbon dioxide and water.[2][3] Due to the absence of a hydrolyzable

functional group, it does not undergo hydrolysis.[2][3]

Table 1: General Chemical Properties of 3,3-Dimethylpentane

Property Value

Molecular Formula C₇H₁₆[5]

Molecular Weight 100.20 g/mol [5][6]

IUPAC Name 3,3-Dimethylpentane[1]

CAS Number 562-49-2[1]

SMILES CCC(C)(C)CC[1]

InChI Key AEXMKKGTQYQZCS-UHFFFAOYSA-N

Physical Properties
The physical characteristics of 3,3-dimethylpentane were first measured in 1929 by Graham

Edgar and George Calingaert.[1]

Table 2: Key Physical Properties of 3,3-Dimethylpentane
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Property Value Conditions

Melting Point -135 °C (-211 °F)[3] -

Boiling Point 86.0 °C (186.8 °F)[1][3] at 1 atm

Density 0.693 g/mL[3] at 25 °C

Refractive Index 1.392[3] at 20 °C

Vapor Pressure 82.7 mmHg[4][6] at 25 °C

Surface Tension 19.63 dynes/cm[1] at 20 °C

Viscosity 0.00454 P[1] at 20 °C

Solubility in Water 5.92 mg/kg[2][3] at 25 °C

Solubility in Solvents
Soluble in acetone, alcohol,

ether, and chloroform.[2][3]
-

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,3-
dimethylpentane.

Table 3: Spectroscopic Data for 3,3-Dimethylpentane

Spectroscopy Key Features

¹H NMR

Shows 3 distinct groups of proton resonances.

[7] The chemical shifts are observed for the

different proton environments in the molecule.[8]

Infrared (IR)

The spectrum is unique and can be used for

fingerprint identification.[9] Prominent peaks

include C-H stretching vibrations (2940-2880

cm⁻¹) and C-H deformation vibrations (1480-

1365 cm⁻¹).[9]
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Experimental Protocols
Determination of Boiling Point (Capillary Method)
This method is suitable for small sample volumes.[10][11]

Methodology:

A small amount of the 3,3-dimethylpentane sample (approximately 0.5 mL) is placed into a

small test tube or a Durham tube.[10]

A capillary tube, sealed at one end, is inverted and placed into the sample.[11]

The sample tube is attached to a thermometer.[10]

The assembly is heated in a Thiele tube or an oil bath.[10]

As the temperature rises, a continuous stream of bubbles will emerge from the open end of

the capillary tube.[11]

The heat source is then removed, and the sample is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[11]

The atmospheric pressure should be recorded as it influences the boiling point.[12]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Methodology:

An empty, dry graduated cylinder is weighed using an electronic balance.[13]

A known volume of 3,3-dimethylpentane is added to the graduated cylinder. The volume is

read from the bottom of the meniscus.[13]

The graduated cylinder containing the liquid is reweighed.[13]
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The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the combined mass.[13]

The density is calculated using the formula: Density = Mass / Volume.

For improved accuracy, the procedure should be repeated multiple times, and the average

density calculated.[13] The temperature at which the measurement is taken should also be

recorded.[13]

Safety and Hazards
3,3-Dimethylpentane is a flammable liquid and poses several health hazards.

Table 4: Safety and Hazard Information for 3,3-Dimethylpentane
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Hazard Description

Flammability
Highly flammable liquid and vapor.[4][6] Flash

Point: -7 °C (19.4 °F) - closed cup.[5]

Health Hazards

May be fatal if swallowed and enters airways

(aspiration hazard).[4][6] Causes skin irritation.

[4][6] May cause drowsiness or dizziness.[4][14]

Causes eye irritation.[14]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[4]

Handling

Use with adequate ventilation and in a well-

ventilated area.[14][15] Keep away from heat,

sparks, and open flames.[14][15] Ground and

bond containers when transferring material.[14]

[15] Wear protective gloves, clothing, and eye

protection.[5][15]

First Aid

Eye Contact: Flush eyes with plenty of water for

at least 15 minutes.[14] Skin Contact: Flush skin

with plenty of water for at least 15 minutes while

removing contaminated clothing.[14] Ingestion:

Do not induce vomiting. Seek immediate

medical attention.[14] Inhalation: Move to fresh

air. If not breathing, give artificial respiration.[14]
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Molecular Structure

Physical Properties

3,3-Dimethylpentane
C₇H₁₆

Quaternary Carbon Center
(Highly Branched)

Molecular Symmetry

Lower Boiling Point
(86.0 °C)

Reduces surface area for
intermolecular forces
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Affects crystal lattice packing
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Caption: Logical relationship between molecular structure and physical properties.
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Start

1. Place ~0.5 mL of
3,3-dimethylpentane

in a Durham tube

2. Invert a sealed
capillary tube into

the sample

3. Attach the tube
to a thermometer

4. Heat the assembly
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stream of bubbles
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Caption: Experimental workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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